6-Methanesulfonylpyrimidin-4-amine

• IUPAC Name: 6-methylsulfonylpyrimidin-4-amine
• InChI: InChI=1S/C5H7N3O2S/c1-11(9,10)5-2-4(6)7-3-8-5/h2-3H,1H3,(H2,6,7,8)
• InChI Key: WLTVOUBUPRDUMY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=NC(=C1)N
• Molecular Formula: C5H7N3O2S
• Molecular Weight: 173.20 g/mol

Description

6-Methanesulfonylpyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a pyrimidine derivative that has shown promising results in various studies, making it a subject of interest for researchers worldwide.

Scientific Research Applications

6-Methanesulfonylpyrimidin-4-amine has several potential applications in scientific research. It has been studied as a potential inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. Inhibition of protein kinases has been shown to have therapeutic potential in various diseases, including cancer and inflammatory disorders. Additionally, this compound has been studied as a potential scaffold for the development of new drugs targeting various diseases.

Mechanism of Action

The mechanism of action of 6-Methanesulfonylpyrimidin-4-amine is not fully understood. However, it is believed to inhibit protein kinases by binding to the ATP-binding site of the enzyme. This binding prevents the enzyme from phosphorylating its substrates, leading to downstream effects on cellular signaling and regulation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, it has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-Methanesulfonylpyrimidin-4-amine is its ease of synthesis, making it readily available for laboratory experiments. Additionally, it has shown promising results in various studies, making it a subject of interest for researchers worldwide. However, one of the limitations of this compound is its lack of specificity for protein kinases, leading to potential off-target effects.

Future Directions

There are several potential future directions for research on 6-Methanesulfonylpyrimidin-4-amine. One direction is the development of more specific inhibitors of protein kinases using this compound as a scaffold. Additionally, further studies are needed to understand the mechanism of action and potential off-target effects of this compound. Finally, more studies are needed to evaluate the potential therapeutic applications of this compound in various diseases.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in various studies, making it a subject of interest for researchers worldwide. Its potential applications in drug discovery and development, inhibition of protein kinases, and anti-inflammatory effects make it a potential candidate for the treatment of various diseases. However, further studies are needed to understand its mechanism of action, potential off-target effects, and therapeutic applications.

Synthesis Methods

The synthesis of 6-Methanesulfonylpyrimidin-4-amine involves the reaction of 2,4-diaminopyrimidine with methanesulfonyl chloride under specific conditions. The reaction proceeds in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain the desired compound in high yield and purity.